2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide

• IUPAC Name: 2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide
• InChI: InChI=1S/C20H14Cl2N2O2/c21-16-9-2-1-8-15(16)20(26)23-14-7-5-6-13(12-14)19(25)24-18-11-4-3-10-17(18)22/h1-12H,(H,23,26)(H,24,25)
• InChI Key: UXULOJRQHWWIMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3Cl)Cl
• Molecular Formula: C20H14Cl2N2O2
• Molecular Weight: 385.2 g/mol

Description

2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide is a synthetic compound known for its applications in various fields, including chemistry, biology, and industry This compound is characterized by its complex structure, which includes multiple aromatic rings and chlorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide typically involves the reaction of 2-chlorobenzoyl chloride with 3-aminobenzamide in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{2-chlorobenzoyl chloride} + \text{3-aminobenzamide} \rightarrow \text{2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide}$$2-chlorobenzoyl chloride+3-aminobenzamide→2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often using automated systems and advanced purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic aromatic substitution, where chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) or other strong bases in polar solvents.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide involves its interaction with specific molecular targets. It may inhibit certain enzymes or interfere with cellular processes, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Triflumuron: Another benzamide derivative with similar structural features but different functional groups.

2-chloro-N-(3-chlorophenyl)acetamide: A related compound with a simpler structure and different chemical properties.

Uniqueness

2-chloro-N-[3-[(2-chlorophenyl)carbamoyl]phenyl]benzamide is unique due to its specific arrangement of aromatic rings and chlorine atoms, which confer distinct chemical and biological properties